1,2,8,8A-tetrahydroindolizin-3(5H)-one
Overview
Description
1,2,8,8A-tetrahydroindolizin-3(5H)-one is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation:
- Huang et al. (2019) reported the synthesis of 1,2,3-triazole and 1H-1,2,3-benzotriazole-substituted 6,7-dihydroindolizin-8(5H)-one derivatives, which were synthesized using Selectfluor. The study focused on the structural characterization of these derivatives (Huang et al., 2019).
Cytotoxicity and Potential in Cancer Research:
- Kimball et al. (2007) constructed a library of 6,7-diaryl-2,3,8,8a-tetrahydroindolizin-5(1H)-one compounds and tested their cytotoxic properties against the HCT-116 colon cancer cell line. They identified a compound with significant cytotoxicity, suggesting potential for cancer treatment (Kimball et al., 2007).
Catalytic and Photolytic Reactions:
- Wang and Alper (1995) explored the catalytic and photolytic reactions of 5,6,7,8-tetrahydroindolizines with oxygen, producing 8a-hydroxy-6,7,8,8a-tetrahydro-3(5H)indolizinones. This study contributes to the understanding of the chemical behavior of these compounds under different conditions (Wang & Alper, 1995).
Natural Product Synthesis and Biological Relevance:
- Cusumano et al. (2017) discussed the preparation of 2-hydroxy-5,6,7,7a-tetrahydro-3H-pyrrolizin-3-ones and 2-hydroxy-6,7,8,8a-tetrahydroindolizin-3(5H)-ones from α-oxoesters and cyclic imines. Their work demonstrates the synthesis of natural products and biologically relevant scaffolds, highlighting the versatility of these compounds (Cusumano et al., 2017).
Potential in Drug Development:
- Kimball et al. (2008) prepared a library of heteroaromatic 6,7-diaryl-2,3,8,8a-tetrahydroindolizin-5(1H)-one analogs and evaluated their cytotoxicity against the HCT-116 colon cancer cell line. This research provides insights into the structure-activity relationships of these compounds, which could be useful in drug development (Kimball et al., 2008).
Properties
IUPAC Name |
2,5,8,8a-tetrahydro-1H-indolizin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c10-8-5-4-7-3-1-2-6-9(7)8/h1-2,7H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNVQIGJEZFTOBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2C1CC=CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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